tert-butyl 5-ethynyl-2,3-dihydro-1H-indole-1-carboxylate
Overview
Description
Tert-butyl 5-ethynyl-2,3-dihydro-1H-indole-1-carboxylate is a synthetic compound that has been studied for its potential applications in various scientific research fields. It is a derivative of indole-1-carboxylic acid, which has been reported to have a variety of biological activities. In particular, this compound has been studied for its potential applications as an anti-cancer agent, as well as for its ability to induce apoptosis in cancer cells.
Scientific Research Applications
Synthesis and Chemical Reactivity
This compound and its analogs have been central to research focused on synthesizing novel organic compounds. For instance, Hodges, Wang, and Riley (2004) explored the base-promoted cyclization of tert-butyl [2-(benzylideneamino)phenyl]acetate, leading to the synthesis of spirocyclic indoline lactones, demonstrating the compound's role in developing novel spirocyclic structures with potential applications in medicinal chemistry and materials science. This research highlights the compound's utility in synthesizing complex molecular architectures (Hodges, Wang, & Riley, 2004).
Mechanism of Action
Target of Action
Indole derivatives, which this compound is a part of, are known to play a significant role in cell biology . They are often used as biologically active compounds for the treatment of various disorders in the human body .
Mode of Action
Indole derivatives are known to interact with their targets in a variety of ways, leading to changes at the molecular and cellular levels .
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways, leading to downstream effects that can impact cell biology .
Result of Action
Indole derivatives are known to have various biologically vital properties .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of tert-butyl 5-ethynyl-2,3-dihydro-1H-indole-1-carboxylate . For instance, the compound’s storage temperature is recommended to be 4°C , indicating that temperature could affect its stability and efficacy.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 5-ethynyl-2,3-dihydro-1H-indole-1-carboxylate involves the reaction of 5-ethynyl-2,3-dihydro-1H-indole-1-carboxylic acid with tert-butyl chloroformate in the presence of a base to form the tert-butyl ester. The resulting ester is then deprotected using a strong acid to yield the final product.", "Starting Materials": [ "5-ethynyl-2,3-dihydro-1H-indole-1-carboxylic acid", "tert-butyl chloroformate", "base", "strong acid" ], "Reaction": [ "Step 1: Add tert-butyl chloroformate to a solution of 5-ethynyl-2,3-dihydro-1H-indole-1-carboxylic acid in the presence of a base such as triethylamine or pyridine.", "Step 2: Stir the reaction mixture at room temperature for several hours until complete conversion of the acid to the tert-butyl ester is achieved.", "Step 3: Quench the reaction by adding water and extract the product with an organic solvent such as ethyl acetate.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to yield the tert-butyl ester.", "Step 5: Add a strong acid such as hydrochloric acid or sulfuric acid to the tert-butyl ester in a suitable solvent such as methanol or ethanol.", "Step 6: Stir the reaction mixture at room temperature for several hours until complete deprotection of the ester is achieved.", "Step 7: Quench the reaction by adding water and extract the product with an organic solvent such as ethyl acetate.", "Step 8: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to yield the final product, tert-butyl 5-ethynyl-2,3-dihydro-1H-indole-1-carboxylate." ] } | |
CAS RN |
1073191-24-8 |
Molecular Formula |
C15H17NO2 |
Molecular Weight |
243.3 |
Purity |
95 |
Origin of Product |
United States |
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